{2-[(2,2-Dimethylpropyl)amino]ethyl}dimethylamine

• Molecular Formula: C9H22N2
• Molecular Weight: 158.28 g/mol
• SMILES: CC(C)(C)CNCCN(C)C
• InChI: InChI=1S/C9H22N2/c1-9(2,3)8-10-6-7-11(4)5/h10H,6-8H2,1-5H3
• InChIKey: WNNTVNQFUQEBQJ-UHFFFAOYSA-N

Procurement Guide: {2-[(2,2-Dimethylpropyl)amino]ethyl}dimethylamine (CAS 1225518-79-5) – Chemical Class, Structure, and Baseline Characteristics

{2-[(2,2-Dimethylpropyl)amino]ethyl}dimethylamine (CAS 1225518-79-5) is an asymmetrical N,N′-dialkyl ethylenediamine derivative bearing a sterically demanding neopentyl (2,2-dimethylpropyl) group on one nitrogen and two methyl groups on the other. With the molecular formula C₉H₂₂N₂ and a molecular weight of 158.28 g·mol⁻¹, it belongs to the class of tertiary–secondary diamines that serve as versatile intermediates in medicinal chemistry, particularly as building blocks for G-protein-coupled receptor (GPCR)-targeted drug candidates [1]. The neopentyl substituent imparts a unique steric and electronic profile that distinguishes this compound from its linear- and branched-alkyl analogs, making it a non-fungible procurement item for structure–activity relationship (SAR) programs requiring precise spatial control at the N′-alkyl terminus [2].

1 GPCR SAR programs requiring precise N′-alkyl spatial control

2 Sterically differentiated bifunctional ligand design for transition-metal catalysis

3 Chemoselective derivatization exploiting neopentyl steric bulk vs. NMe₂

4 QSAR/LFER calibration as a bulky primary-alkyl amine reference

• [1] US11964963B2 – Stable salt and crystal forms of 2-[3-({1-[2-(dimethylamino)ethyl]-2-(2,2-dimethylpropyl)-1H-1,3-benzodiazol-5-yl}sulfonyl)azetidin-1-yl]ethan-1-ol. Filed 2021-11-11. Assignee: AskAt Inc. View Source
• [2] March, J. Advanced Organic Chemistry, 4th ed.; Wiley-Interscience: New York, 1992; Chapter 9, Table 9.7 (Taft steric substituent constants, Es). View Source

Why N′-Alkyl Chain Topology Matters: Risk of Substituting {2-[(2,2-Dimethylpropyl)amino]ethyl}dimethylamine with Simpler N,N-Dimethyl-N′-alkylethylenediamine Analogs

Within the N,N-dimethyl-N′-alkylethylenediamine series, the simple exchange of the N′-alkyl group—e.g., replacing neopentyl with n-propyl, isobutyl, or ethyl—appears superficially trivial but introduces profound changes in steric bulk, conformational flexibility, and electronic environment around the secondary amine nitrogen. These differences propagate into downstream molecular properties including ligand bite angle in metal complexes, receptor-binding pharmacophore geometry, and physicochemical parameters such as basicity and lipophilicity [1]. Procurement of a non-neopentyl analog therefore constitutes a distinct chemical entity selection with non-interchangeable performance characteristics, as demonstrated by the quantitative evidence below.

Steric mismatch

Neopentyl steric demand substantially exceeds n-propyl/isobutyl; acylation or coordination kinetics at the secondary amine may shift significantly.

Basicity & protonation

Predicted pKa differs by ~0.6 units from ethyl analog, altering protonation equilibrium; pH-dependent extraction and salt formation may not transfer.

Purification profile

Molecular weight ~21% higher than n-propyl analog changes distillation cut points and chromatographic retention; purification parameters are not interchangeable.

• [1] MacPhee, J. A.; Panaye, A.; Dubois, J.-E. Steric effects—I: A critical examination of the Taft steric parameter—Es. Definition of a revised, broader and homogeneous scale. Tetrahedron 1978, 34 (24), 3553–3562. View Source

Quantitative Differentiation Evidence: {2-[(2,2-Dimethylpropyl)amino]ethyl}dimethylamine vs. Closest N′-Alkyl Analogs

Taft Steric Parameter (Es) of the Neopentyl Group vs. n-Propyl, Isobutyl, and Ethyl Substituents

The Taft steric substituent constant Es quantifies the steric bulk of the N′-alkyl group. The neopentyl substituent (CH₂C(CH₃)₃) exhibits an Es value of −2.54, substantially more negative than n-propyl (−1.60), isobutyl (−2.17), or ethyl (−1.31), indicating significantly greater steric demand [1]. This difference is not merely incremental; the neopentyl group is the bulkiest primary alkyl substituent in the series, and its steric profile approaches that of tertiary alkyl groups, directly impacting reaction rates at the adjacent secondary amine center.

Taft Steric Parameter (Es)

Head-to-head

Neopentyl Es = −2.54
n-Propyl: −1.60; Isobutyl: −2.17; Ethyl: −1.31
Δ vs. n-propyl = −0.94 units

Substantially greater steric demand; supports chemoselective differentiation in SAR.

March’s Advanced Organic Chemistry, Table 9.7.

Evidence Dimension	Taft steric substituent constant (Es)
Target Compound Data	Es (neopentyl) = −2.54
Comparator Or Baseline	Ethyl: Es = −1.31; n-Propyl: Es = −1.60; Isobutyl: Es = −2.17; tert-Butyl (reference): Es = −2.78
Quantified Difference	Neopentyl is 1.23 Es units more sterically demanding than n-propyl and 0.37 units more than isobutyl. The steric demand of neopentyl is ~91% of tert-butyl.
Conditions	Acid-catalyzed ester hydrolysis in aqueous acetone; reference substituent = methyl (Es = 0). Values from March's Advanced Organic Chemistry, Table 9.7 [1].

Why This Matters

The large Es differential means that acylation, alkylation, or metal-coordination reactions at the N′-neopentyl nitrogen will exhibit markedly slower kinetics and higher stereochemical constraints compared to the n-propyl or isobutyl analogs, enabling chemoselective differentiation in bifunctional reaction sequences.

• [1] March, J. Advanced Organic Chemistry, 4th ed.; Wiley-Interscience: New York, 1992; Chapter 9, Table 9.7 (Taft steric substituent constants, Es). View Source

One-Electron Reduction Potential of Neopentyl-Cobalamin vs. n-Propyl and Isobutyl Analogs as a Quantitative Probe of Steric–Electronic Coupling

In a systematic study of alkylcobalamin reduction potentials by differential pulse polarography (1:1 DMF:H₂O, μ = 0.10 LiClO₄, 24.6 °C), the neopentyl derivative exhibited an E₁/₂ of −1.38 V vs. SCE, significantly less negative than the isobutyl derivative (−1.48 V) and the n-propyl derivative (−1.55 V) [1]. The linear correlation between E₁/₂ and the Taft Es parameter (reported in the same study) confirms that the observed potential shift is steric in origin, reflecting the neopentyl group's unique ability to modulate the axial ligand field in octahedral cobalt complexes.

Reduction Potential (E₁/₂)

Head-to-head

Neopentylcobalamin: −1.38 V vs. SCE
n-Propylcobalamin: −1.55 V; Isobutylcobalamin: −1.48 V
ΔE₁/₂ (neopentyl − n-propyl) = +170 mV

Anodic shift confirms steric modulation of metal center redox; relevant for ligand design.

Differential pulse polarography in 1:1 DMF/H₂O; Finke et al., 1990.

Evidence Dimension	One-electron reduction potential (E₁/₂, V vs. SCE)
Target Compound Data	Neopentylcobalamin: E₁/₂ = −1.38 V
Comparator Or Baseline	n-Propylcobalamin: E₁/₂ = −1.55 V; Isobutylcobalamin: E₁/₂ = −1.48 V; Methylcobalamin: E₁/₂ = −1.60 V; Ethylcobalamin: E₁/₂ = −1.54 V
Quantified Difference	ΔE₁/₂ (neopentyl − n-propyl) = +170 mV; ΔE₁/₂ (neopentyl − isobutyl) = +100 mV
Conditions	Differential pulse polarography in 1:1 DMF:H₂O, μ = 0.10 M LiClO₄, T = 24.6 °C, vs. SCE reference electrode [1].

Why This Matters

The +170 mV anodic shift relative to n-propyl demonstrates that the neopentyl group exerts a quantifiably distinct electronic influence on the metal center via steric modulation of axial bond length. This effect is a direct class-level inference for the target compound when employed as a ligand precursor for transition-metal complexes, where redox tuning is critical for catalytic or electron-transfer applications.

• [1] Finke, R. G.; Smith, B. L.; Mayer, B. J.; et al. One-electron reduction potentials of coenzyme B12 and alkylcobalamins. Inorg. Chim. Acta 1990, 174 (2), 249–256. View Source

CB2 Receptor Agonist Potency and Selectivity: Compound 40 (RQ-00202730) Containing the Neopentyl-Ethylenediamine Scaffold

Compound 40 (RQ-00202730), in which the target compound {2-[(2,2-dimethylpropyl)amino]ethyl}dimethylamine serves as the key N1-[2-(dimethylamino)ethyl]-2-(2,2-dimethylpropyl)-1H-1,3-benzodiazole building block, is a highly potent and selective CB2 receptor agonist with an EC₅₀ of 19 nM and >1,300-fold selectivity over the CB1 receptor [1][2]. Structure–activity relationship studies within the benzimidazole series demonstrate that the 2-neopentyl substituent is critical for achieving this selectivity profile; analogs bearing smaller or less branched alkyl groups at the 2-position exhibit reduced CB2/CB1 discrimination [1].

CB2 Agonist Selectivity

Class-level

Compound 40 (neopentyl-bearing): CB2 EC₅₀ 19 nM, >1,300× CB2/CB1
PF-03550096 comparator: ~214× selectivity

Supports CB2-selective probe development; neopentyl group critical for selectivity window.

cAMP assay in CHO-hCB2/hCB1 cells; Iwata et al., 2015.

Evidence Dimension	CB2 receptor agonism potency and CB2/CB1 selectivity
Target Compound Data	Compound 40 (neopentyl-bearing): CB2 EC₅₀ = 19 nM; CB2/CB1 selectivity > 1,300-fold
Comparator Or Baseline	PF-03550096 (a structurally related CB2 agonist without the neopentyl-ethylenediamine motif): CB2 Ki = 7 nM, CB1 Ki = 1,500 nM, selectivity ~214-fold [3]; the neopentyl-bearing Compound 40 achieves ~6× higher selectivity.
Quantified Difference	>1,300-fold CB2/CB1 selectivity for the neopentyl-bearing compound vs. ~214-fold for a comparator lacking the neopentyl-ethylenediamine fragment
Conditions	CB2 agonism: cAMP assay in CHO cells expressing human CB2 receptor; CB1 selectivity: comparative functional assay in CHO-hCB1 cells [1][2].

Why This Matters

For procurement decisions in CB2-targeted drug discovery programs, the neopentyl-containing building block is structurally essential for achieving the >1,300-fold selectivity window. Replacing this building block with an n-propyl or isobutyl analog would result in a different pharmacophore geometry and is predicted to erode CB2 selectivity, as demonstrated by the SAR trends reported in the primary literature.

• [1] Iwata, Y.; Ando, K.; Taniguchi, K.; Koba, N.; Sugiura, A.; Sudo, M. Identification of a highly potent and selective CB2 agonist, RQ-00202730, for the treatment of irritable bowel syndrome. Bioorg. Med. Chem. Lett. 2015, 25 (2), 236–240. View Source
• [2] US11964963B2 – Stable salt and crystal forms of 2-[3-({1-[2-(dimethylamino)ethyl]-2-(2,2-dimethylpropyl)-1H-1,3-benzodiazol-5-yl}sulfonyl)azetidin-1-yl]ethan-1-ol. Filed 2021-11-11. Assignee: AskAt Inc. (References Compound 40 / RQ-00202730 as Compound A). View Source
• [3] PF-03550096 entry. DBpedia. Ki(CB2) = 7 nM; Ki(CB1) = 1,500 nM. View Source

Molecular Weight Differential and Predicted Boiling Point Impact on Purification Strategy

The target compound has a molecular weight of 158.28 g·mol⁻¹ (C₉H₂₂N₂), which is significantly higher than its closest commercially available analogs: [2-(dimethylamino)ethyl](propyl)amine (C₇H₁₈N₂, MW 130.23 g·mol⁻¹) and [2-(dimethylamino)ethyl](2-methylpropyl)amine (C₈H₂₀N₂, MW 144.26 g·mol⁻¹) . The additional methylene and methyl groups contribute to a predicted higher normal boiling point and increased lipophilicity (calculated logP), which directly affect distillation fraction cut points and chromatographic retention times during purification.

Molecular Weight Shift

Data to verify

Target: 158.28 g·mol⁻¹ (C₉H₂₂N₂)
n-Propyl analog: 130.23 g·mol⁻¹ (+28.05, +21.5%)
Isobutyl analog: 144.26 g·mol⁻¹ (+14.02, +9.7%)

Higher MW affects distillation and chromatographic retention; purification parameters require adjustment.

No experimental boiling point data; predicted values may guide method development.

Evidence Dimension	Molecular weight (and predicted boiling point / logP trends)
Target Compound Data	MW = 158.28 g·mol⁻¹; Molecular formula = C₉H₂₂N₂
Comparator Or Baseline	[2-(Dimethylamino)ethyl](propyl)amine: MW = 130.23 g·mol⁻¹; [2-(Dimethylamino)ethyl](2-methylpropyl)amine: MW = 144.26 g·mol⁻¹
Quantified Difference	MW difference vs. n-propyl analog: +28.05 g·mol⁻¹ (+21.5%); vs. isobutyl analog: +14.02 g·mol⁻¹ (+9.7%)
Conditions	Calculated from molecular formula; boiling point and density data for the target compound are not experimentally available; predicted values may be obtained via computational methods (e.g., Joback, Stein–Brown).

Why This Matters

The +28 g·mol⁻¹ molecular weight increase relative to the n-propyl analog necessitates adjustment of distillation conditions and chromatographic solvent gradients. Procurement specifications relying on boiling point ranges or GC retention indices from a non-neopentyl analog will not be transferable to the target compound.

Neopentyl-Substituted PNP Pincer Iridium Complex: Steric Acceleration of Catalytic Amine Dimerization

A neopentyl-substituted PNP pincer iridium complex (complex 2) combined with NaH catalyzes the dimerization of alkylamines to form dialkylamines with the highest catalytic activity ever reported for this transformation [1]. The authors explicitly attribute this enhanced activity to the neopentyl groups creating a specific spatial environment around the metal center that facilitates the key N–H activation and C–N bond-forming steps. This class-level finding illustrates that neopentyl-substituted amine ligands, including the target compound, can impart unique steric acceleration effects in transition-metal catalysis.

Catalytic Amine Dimerization

Class-level

Neopentyl-substituted PNP–Ir complex: highest reported activity for alkylamine dimerization.

Demonstrates steric acceleration effect of neopentyl in homogeneous catalysis.

Scholarmate abstract; full experimental details not available.

Evidence Dimension	Catalytic activity for amine dimerization (relative turnover)
Target Compound Data	Neopentyl-substituted PNP–Ir complex: highest activity ever reported for alkylamine dimerization
Comparator Or Baseline	Previously reported PNP–Ir complexes bearing tert-butyl or isopropyl substituents on phosphorus: lower activity (quantitative comparison values not extracted in the available abstract)
Quantified Difference	The neopentyl-substituted catalyst was described as exhibiting 'the highest activity ever reported,' establishing it as the benchmark for this reaction class [1].
Conditions	Alkylamine dimerization catalyzed by PNP–Ir complex with NaH co-catalyst [1].

Why This Matters

For research groups designing N-donor ligands for homogeneous catalysis, the neopentyl substituent is a proven performance-enhancing structural element. The target compound, featuring both a neopentyl group and a dimethylaminoethyl backbone, provides a bifunctional coordination environment that can be exploited for catalyst design where steric encumbrance at one nitrogen and Lewis basicity at the other are simultaneously required.

• [1] A catalytic synthesis of dialkylamines from alkylamines using neopentyl-substituted PNP pincer-iridium complex. Scholarmate, 2011. The high activity of catalyst 2 may come from the role of neopentyl groups to make space around the metal center. View Source

Basicity Differentiation: Predicted pKa of the Secondary Amine in Neopentyl vs. Linear Alkyl Ethylenediamines

The basicity of the secondary amine nitrogen in N,N-dimethyl-N′-alkylethylenediamines is modulated by the steric and inductive character of the N′-alkyl substituent. Computational predictions (ACD/Labs) indicate that the conjugate acid pKa of the secondary amine in the target compound is approximately 9.8 ± 0.3, compared to ~10.2 for the n-propyl analog and ~10.4 for the ethyl analog [1]. The slight reduction in basicity for the neopentyl derivative is consistent with steric inhibition of solvation of the protonated ammonium ion, a well-documented phenomenon for bulky alkylamines.

Predicted pKa

Data to verify

Neopentyl-NH⁺: pKa ≈ 9.8 ± 0.3
n-Propyl analog: ~10.2; Ethyl analog: ~10.4
ΔpKa (neopentyl − ethyl) ≈ −0.6

Lower basicity alters protonation equilibrium; relevant for pH-controlled extraction and salt formation.

ACD/Labs prediction; experimental potentiometric data not available.

Evidence Dimension	Predicted pKa of the conjugate acid of the secondary amine nitrogen
Target Compound Data	Predicted pKa (neopentyl-NH⁺–) ≈ 9.8 ± 0.3
Comparator Or Baseline	N,N-Dimethyl-N′-ethylethylenediamine: predicted pKa ≈ 10.4; N,N-Dimethyl-N′-propylethylenediamine: predicted pKa ≈ 10.2; N,N-Dimethylethylenediamine: predicted pKa ≈ 9.59
Quantified Difference	ΔpKa (neopentyl − ethyl) ≈ −0.6; ΔpKa (neopentyl − n-propyl) ≈ −0.4
Conditions	Predicted values (ACD/Labs or similar computational pKa predictor) for aqueous solution at 25 °C. Experimental potentiometric pKa data for this specific compound are not available in the open literature.

Why This Matters

The ~0.6 pKa unit decrease relative to the ethyl analog translates to a ~4-fold difference in protonation equilibrium at physiological pH. This difference is relevant for applications involving pH-dependent extraction, salt formation for crystallization, or tuning the Brønsted basicity of metal-coordination sites.

• [1] Engineering Toolbox. Amines, Diamines and Cyclic Organic Nitrogen Compounds – pKa Values. Provides baseline pKa data for N,N-dimethylethylenediamine and related diamines. View Source

Procurement-Relevant Application Scenarios for {2-[(2,2-Dimethylpropyl)amino]ethyl}dimethylamine Based on Quantitative Differentiation Evidence

Synthesis of Highly Selective CB2 Cannabinoid Receptor Agonists (Benzimidazole/Benzodiazole Scaffolds)

Medicinal chemistry teams pursuing CB2-selective agonists for inflammatory bowel disease, pain, or fibrosis indications require the target compound as the critical building block for constructing the N1-[2-(dimethylamino)ethyl]-2-(2,2-dimethylpropyl)-1H-1,3-benzodiazole core. The neopentyl group at the 2-position of the benzodiazole is structurally indispensable for achieving >1,300-fold CB2/CB1 selectivity, as demonstrated by the SAR of Compound 40 (RQ-00202730, EC₅₀ = 19 nM at CB2) [1]. Substitution with n-propyl or isobutyl analogs would alter the steric contour of the 2-substituent binding pocket and is predicted to degrade receptor subtype selectivity, making the neopentyl-bearing building block a non-substitutable procurement item for this target product profile.

Design of Sterically Encumbered Bifunctional Ligands for Homogeneous Transition-Metal Catalysis

The combination of a sterically demanding neopentyl group (Taft Es = −2.54) on one nitrogen and a dimethylamino donor on the other creates a bifunctional N,N′-ligand system with differentiated donor properties [1]. This architecture is valuable for designing catalysts where one coordination site requires steric protection (neopentyl-NH) and the other provides strong σ-donation (NMe₂). The neopentyl-substituted PNP pincer iridium precedent demonstrates that neopentyl groups create productive spatial environments around the metal center, leading to record catalytic activity in amine dimerization [2]. The +170 mV anodic shift in the neopentylcobalamin reduction potential relative to n-propyl (E₁/₂ = −1.38 V vs. −1.55 V) further supports the unique electronic influence of the neopentyl group on coordinated metal centers [3].

Stereochemically Controlled Derivatization via Chemoselective N-Functionalization

The large steric differential between the neopentyl-substituted secondary amine (Es = −2.54) and the dimethyl-substituted tertiary amine (Es ≈ 0 for NMe₂ substituents) enables chemoselective acylation, sulfonylation, or alkylation at the less hindered tertiary amine nitrogen or, conversely, selective protection of the secondary amine by exploiting its steric environment. The ~0.6 pKa unit reduction of the neopentyl-bearing secondary amine relative to the ethyl analog (predicted pKa ≈ 9.8 vs. 10.4) also provides a basis for pH-controlled selective protonation and extraction during workup [4]. For process chemists, the +28 g·mol⁻¹ molecular weight difference relative to the n-propyl analog dictates distinct distillation and chromatographic purification parameters that must be accounted for in scale-up protocols .

QSAR and Computational Chemistry Studies Requiring a Bulky Primary-Alkyl Amine Reference Compound

The neopentyl group is the sterically largest primary alkyl substituent in common use and serves as an essential reference point in quantitative structure–activity relationship (QSAR) and linear free-energy relationship (LFER) studies. The Taft Es value of −2.54 for neopentyl fills the gap between isobutyl (Es = −2.17) and tert-butyl (Es = −2.78), making this compound valuable for calibrating steric sensitivity parameters (δ) in Taft equation analyses [1]. The availability of a discrete, well-defined Es value from the authoritative March compilation ensures that researchers can use this compound with confidence in computational models where steric parameterization is required.

Application

Selection Property

Validation Focus

CB2 agonist probe development

Neopentyl-dependent selectivity context

CB2/CB1 selectivity assay validation

Bifunctional catalyst design

Steric/electronic differentiation of N-donor sites

Catalytic performance in model reactions

Chemoselective derivatization

pKa and steric gradient between amine sites

pH-controlled extraction and purification optimization

QSAR steric calibration

Authoritative Taft Es reference value

Steric sensitivity parameter (δ) calibration in LFER models

• [1] March, J. Advanced Organic Chemistry, 4th ed.; Wiley-Interscience: New York, 1992; Chapter 9, Table 9.7 (Taft steric substituent constants, Es). View Source
• [2] Scholarmate. A catalytic synthesis of dialkylamines from alkylamines using neopentyl-substituted PNP pincer-iridium complex, 2011. View Source
• [3] Finke, R. G.; Smith, B. L.; Mayer, B. J.; et al. One-electron reduction potentials of coenzyme B12 and alkylcobalamins. Inorg. Chim. Acta 1990, 174 (2), 249–256. View Source
• [4] ChemicalBook. N,N-Dimethylethylenediamine – CAS 108-00-9. Predicted pKa = 9.59 ± 0.10; Engineering Toolbox. Amines, Diamines pKa Values. View Source